Cas no 110369-52-3 (22(S),23(S)-HOMOBRASSINOLIDE)

22(S),23(S)-HOMOBRASSINOLIDE Properties

Names and Identifiers

• 22(S),23(S)-HOMOBRASSINOLIDE
• 23(s)-homobrassinolide
• (2R,4R,5S,16S)-15-[(2S,3S,4S,5R)-5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
• 110369-52-3
• (5S,6R,7aR,9aS)-10-((2S,3S,4S,5R)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-5,6-dihydroxy-7a,9a-dimethyltetradecahydro-1H-benzo[e]indeno[4,5-c]oxepin-3(12bH)-one
• 22S,23S-Homobrassinolide
• +Expand

• InChIKey： HJIKODJJEORHMZ-MWVCNTFMSA-N
• Inchi： InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17+,18?,19?,20?,21?,22?,23-,24+,25-,26-,28+,29+/m0/s1
• SMILES： CC[C@@H]([C@@H]([C@H]([C@H](C1CCC2C3COC(=O)C4C[C@@H]([C@@H](C[C@]4(C)C3CC[C@]12C)O)O)C)O)O)C(C)C

Computed Properties

• Exact Mass: 494.36073931 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 494.36073931 g/mol
• Heavy Atom Count: 35
• Complexity: 770
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 107Ų
• Molecular Weight: 494.7

Experimental Properties

• LogP: 3.78010
• PSA: 107.22000